Cas no 923122-25-2 (4-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide
• CAS No: 923122-25-2
• Molecular Formula: C₂₁H₂₄BrN₅O₂S
• Molecular Weight: 490.416562080383
• CID: 6616399
• PubChem ID: 18566842

4-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide Properties

Names and Identifiers

• F2078-0502
• 4-bromo-N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]benzenesulfonamide
• HMS3525I22
• AKOS002052642
• 4-bromo-N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)benzene-1-sulfonamide
• 4-bromo-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)benzenesulfonamide
• 923122-25-2

• InChIKey： WWXASCOQZCLHSX-UHFFFAOYSA-N
• Inchi： 1S/C21H24BrN5O2S/c1-4-27(5-2)20-14-15(3)23-21(25-20)24-17-8-10-18(11-9-17)26-30(28,29)19-12-6-16(22)7-13-19/h6-14,26H,4-5H2,1-3H3,(H,23,24,25)
• SMILES： BrC1C=CC(=CC=1)S(NC1C=CC(=CC=1)NC1=NC(C)=CC(=N1)N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 489.08341g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 489.08341g/mol
• Heavy Atom Count: 30
• Complexity: 611
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides